6-(methylsulfonyl)isoquinolin-1(2H)-one

• IUPAC Name: 6-methylsulfonyl-2H-isoquinolin-1-one
• InChI: InChI=1S/C10H9NO3S/c1-15(13,14)8-2-3-9-7(6-8)4-5-11-10(9)12/h2-6H,1H3,(H,11,12)
• InChI Key: JARSKALKFYXRPT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)C(=O)NC=C2
• Molecular Formula: C10H9NO3S
• DSSTOX Substance ID: DTXSID90654950
• Molecular Weight: 223.25 g/mol
• CAS RN: 1184914-68-8

Description

Isoquinolones are a class of organic compounds that are structurally similar to quinolones. They are important in the field of medicinal chemistry due to their wide range of biological activities.

Synthesis Analysis

Isoquinolones can be synthesized through various methods. One common method involves rhodium-catalyzed C-H activation/annulation reactions. Another method involves a Suzuki cross-coupling between 2-halobenzonitriles and commercially available vinyl boronates followed by platinum-catalyzed nitrile hydrolysis and cyclization.

Molecular Structure Analysis

The isoquinolone scaffold can be arylated using aryliodonium salts as the coupling partners at either the C4 or C8 position. The C4-selective arylation is achieved via an electrophilic palladation pathway, whereas an Ir (III) catalytic system results in C-C bond formation exclusively at the C8 position.

Chemical Reactions Analysis

Isoquinolones can undergo various chemical reactions. For example, a Rh(I)-catalyzed intermolecular cyclization between benzocyclobutenols and isocyanates provides isoquinolin-1(2H)-ones via a selective cleavage of a C-C bond.

Mechanism of Action

Mode of Action

It is suggested that the compound might interact with its targets through electro-oxidative intramolecular c–h amination . This process involves the use of electrons as clean redox agents, providing a sustainable alternative to traditional synthetic methods .

Biochemical Pathways

The compound is likely involved in the synthesis of N-heterocycles, which are ubiquitous in marketed drugs

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-(methylsulfonyl)isoquinolin-1(2H)-one is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetic profile.

Result of Action

It is known that the compound can be synthesized in good to excellent yields under metal-, external oxidant-, and additive-free conditions , but the specific effects of its action at the molecular and cellular levels require further investigation.